Cas no 1245773-05-0 (4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde)

• Product name: 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1245773-05-0
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD15976421
• CID: 3160307
• PubChem ID: 50896537

4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde
• VZB77305
• STL584306
• EN300-155252
• 4-chloro-5-methyl-2-propylpyrazole-3-carbaldehyde
• ALBB-036276
• 1245773-05-0
• AKOS005169215
• CS-0374140
• Z1255362689
• MFCD15976421

• MDL： MFCD15976421
• Inchi： InChI=1S/C8H11ClN2O/c1-3-4-11-7(5-12)8(9)6(2)10-11/h5H,3-4H2,1-2H3
• InChI Key： SVBROSXKQFJFEK-UHFFFAOYSA-N
• SMILES： CCCN1C(=C(C(=N1)C)Cl)C=O

Computed Properties

• Exact Mass: 186.0559907Da
• Monoisotopic Mass: 186.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde

Introduction to 4-Chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde (CAS No. 1245773-05-0)

4-Chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde, also known by its CAS number 1245773-05-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements related to this compound.

The molecular formula of 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde is C₉H₁₂ClN₂O, and its molecular weight is approximately 199.66 g/mol. The compound features a pyrazole ring with a chlorine atom at the 4-position, a methyl group at the 3-position, and a propyl group at the 1-position. The aldehyde functional group at the 5-position imparts unique reactivity and potential for further derivatization.

The synthesis of 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde can be achieved through various methods. One common approach involves the condensation of 3-methyl-1-propylpyrazole with an appropriate chlorinated aldehyde precursor. This reaction typically proceeds under mild conditions and can be optimized for high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In terms of biological activity, 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. Additionally, preliminary research suggests that this compound may have antitumor properties, particularly against certain types of cancer cells.

The pharmacological profile of 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde has been explored in both in vitro and in vivo models. In vitro studies using cell lines have shown that the compound can effectively reduce cell proliferation and induce apoptosis in cancer cells. These findings are supported by in vivo studies where the compound was administered to animal models, demonstrating significant antitumor effects without notable toxicity.

Beyond its potential therapeutic applications, 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde has also been studied for its use as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. Researchers have utilized this compound to synthesize novel derivatives with enhanced potency and selectivity, opening up new avenues for drug discovery and development.

The safety profile of 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde is an important consideration for its practical application. Toxicological studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical trials. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 4-chloro-3-methyl-1-propyl-1H-pyrazole-5-carbaldehyde (CAS No. 1245773-05-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, contributing to advancements in the field.